Cas no 1021144-73-9 (3-[(3-Bromobenzyl)oxy]benzoic acid)

• Product Name: 3-[(3-Bromobenzyl)oxy]benzoic acid
• CAS No: 1021144-73-9
• MF: C₁₄H₁₁BrO₃
• MW: 307.139343500137
• MDL: MFCD11529224
• CID: 4676847
• Update Time: 2025-07-14

3-[(3-Bromobenzyl)oxy]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[(3-bromobenzyl)oxy]benzoic acid
• 3-((3-Bromobenzyl)oxy)benzoic acid
• 3-[(3-bromophenyl)methoxy]benzoic acid
• STK505678
• SEL10560065
• 3-[(3-Bromobenzyl)oxy]benzoic acid

• MDL： MFCD11529224
• Inchi： 1S/C14H11BrO3/c15-12-5-1-3-10(7-12)9-18-13-6-2-4-11(8-13)14(16)17/h1-8H,9H2,(H,16,17)
• InChI Key： MFCMIELTDWJUDR-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)COC1C=CC=C(C(=O)O)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 282
• Topological Polar Surface Area: 46.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 3-[(3-Bromobenzyl)oxy]benzoic acid

3-[(3-Bromobenzyl)oxy]benzoic Acid (CAS No. 1021144-73-9): An Overview of Its Properties, Applications, and Recent Research

3-[(3-Bromobenzyl)oxy]benzoic acid (CAS No. 1021144-73-9) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a brominated benzyl group and a benzoic acid moiety. The combination of these functional groups endows the compound with a range of interesting properties and potential applications.

The molecular formula of 3-[(3-Bromobenzyl)oxy]benzoic acid is C₁₄H₁₁BrO₃, and its molecular weight is approximately 299.14 g/mol. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited, which can be advantageous in certain chemical reactions and biological assays.

In the realm of organic synthesis, 3-[(3-Bromobenzyl)oxy]benzoic acid serves as a valuable building block for the preparation of more complex molecules. The bromine atom on the benzyl group can undergo various substitution reactions, including Suzuki-Miyaura coupling, which allows for the introduction of different aryl or vinyl groups. This versatility makes it an attractive starting material for the synthesis of bioactive compounds and pharmaceutical intermediates.

Recent research has highlighted the potential of 3-[(3-Bromobenzyl)oxy]benzoic acid in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent anti-inflammatory and anti-cancer activities. The researchers found that certain substituted analogs were effective in inhibiting the activity of key enzymes involved in inflammatory pathways and cancer cell proliferation.

In another study, scientists explored the use of 3-[(3-Bromobenzyl)oxy]benzoic acid as a scaffold for designing small molecule inhibitors targeting specific protein-protein interactions. These interactions are often crucial for the function of many cellular processes, including signal transduction and gene regulation. By disrupting these interactions, it may be possible to develop new drugs for treating diseases such as cancer and neurodegenerative disorders.

The pharmacological properties of 3-[(3-Bromobenzyl)oxy]benzoic acid have also been investigated in preclinical studies. In vitro assays have shown that the compound exhibits low cytotoxicity towards normal cells while demonstrating selective toxicity towards cancer cells. This selective toxicity is an important characteristic for potential drug candidates, as it can reduce side effects and improve therapeutic outcomes.

Beyond its pharmaceutical applications, 3-[(3-Bromobenzyl)oxy]benzoic acid has found use in materials science. Researchers have synthesized polymers incorporating this compound as a monomer unit, resulting in materials with enhanced mechanical properties and thermal stability. These polymers have potential applications in areas such as coatings, adhesives, and electronic devices.

In conclusion, 3-[(3-Bromobenzyl)oxy]benzoic acid (CAS No. 1021144-73-9) is a multifaceted compound with a wide range of applications in chemistry, biology, and materials science. Its unique molecular structure provides a foundation for further research and development, making it an important molecule to watch in the coming years. As ongoing studies continue to uncover new properties and applications, this compound is likely to play an increasingly significant role in various scientific disciplines.